molecular formula C17H26N4O2 B5665009 1-cycloheptyl-N-(1H-imidazol-2-ylmethyl)-6-oxo-3-piperidinecarboxamide

1-cycloheptyl-N-(1H-imidazol-2-ylmethyl)-6-oxo-3-piperidinecarboxamide

Cat. No. B5665009
M. Wt: 318.4 g/mol
InChI Key: UUQUTTWUNDSYIN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The molecule belongs to a class of compounds that have attracted attention for their potential biological activities and applications in medicinal chemistry. Compounds with similar structures have been explored for their affinity to cannabinoid receptors, showcasing the significance of structural analysis in understanding their function and potential therapeutic uses (Murineddu et al., 2005).

Synthesis Analysis

An efficient and practical asymmetric synthesis approach for similar structures has been developed, highlighting the importance of specific synthetic routes to access pharmacologically relevant compounds. For instance, the synthesis of nociceptin antagonists demonstrates the intricate steps involved in producing complex molecules with desired stereochemistry (Jona et al., 2009).

Molecular Structure Analysis

The molecular structure plays a crucial role in the compound's interaction with biological targets. For example, tricyclic derivatives have been analyzed for their nonplanar geometry and substituent orientation, which are consistent with high CB1 receptors affinities (Lazzari et al., 2016).

Chemical Reactions and Properties

The compound's chemical reactions and properties can be inferred from studies on analogues. For instance, the cyclization of N-thioacyl 1,2-aminoalcohols leads to the formation of imidazo[1,5-a]pyridine derivatives, showcasing the compound's reactive capabilities and the formation of heteroaromatic structures (Murai et al., 2012).

properties

IUPAC Name

1-cycloheptyl-N-(1H-imidazol-2-ylmethyl)-6-oxopiperidine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H26N4O2/c22-16-8-7-13(17(23)20-11-15-18-9-10-19-15)12-21(16)14-5-3-1-2-4-6-14/h9-10,13-14H,1-8,11-12H2,(H,18,19)(H,20,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UUQUTTWUNDSYIN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCCC(CC1)N2CC(CCC2=O)C(=O)NCC3=NC=CN3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H26N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

318.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.